Cas no 24590-06-5 (2-(2-Formylphenoxy)acetamide)

• Product Name: 2-(2-Formylphenoxy)acetamide
• CAS No: 24590-06-5
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD02257374
• CID: 913216
• PubChem ID: 2759228
• Update Time: 2025-04-19

2-(2-Formylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Formylphenoxy)acetamide
• 2-(2-FORMYL-PHENOXY)-ACETAMIDE
• 2-carbamylmethoxy benzaldehyde
• 2-Formyl-phenoxy-acetamid
• 24590-06-5
• AKOS000111370
• EN300-228116
• STK347781
• Acetamide, 2-(2-formylphenoxy)-
• MFCD02257374
• JSODEWAZLVCBBV-UHFFFAOYSA-N
• VS-07347
• SCHEMBL1752352
• DB-086556
• Z19659059
• 2-(2-Formylphenoxy)-acetamide
• DTXSID40374696
• BBL023191
• CS-0215194
• 2-(2-formyl-phenoxy)-acetamide, AldrichCPR

• MDL： MFCD02257374
• Inchi： 1S/C9H9NO3/c10-9(12)6-13-8-4-2-1-3-7(8)5-11/h1-5H,6H2,(H2,10,12)
• InChI Key： JSODEWAZLVCBBV-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.39000
• LogP: 1.06350

2-(2-Formylphenoxy)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36-52
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)